N,N'-bis{4-[(2-methyl-1H-imidazol-1-yl)methyl]phenyl}urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N'-bis{4-[(2-methyl-1H-imidazol-1-yl)methyl]phenyl}urea, commonly known as BIMU 8, is a synthetic compound that has been widely used in scientific research. BIMU 8 belongs to the class of urea derivatives and has been found to have various applications in the field of biochemistry and pharmacology.
Mechanism of Action
BIMU 8 acts as an agonist of 5-HT4 receptors, which are G protein-coupled receptors that are involved in various physiological processes, including gastrointestinal motility, cardiac function, and memory consolidation. BIMU 8 binds to the 5-HT4 receptor and activates the intracellular signaling pathway, leading to an increase in cyclic AMP (cAMP) levels.
Biochemical and Physiological Effects:
BIMU 8 has been found to have various biochemical and physiological effects, including stimulation of gastric motility, enhancement of memory consolidation, and modulation of cardiac function. BIMU 8 has also been found to have potential therapeutic applications in the treatment of various disorders, including Alzheimer's disease, Parkinson's disease, and depression.
Advantages and Limitations for Lab Experiments
BIMU 8 has several advantages for laboratory experiments, including its high potency and selectivity for 5-HT4 receptors, which makes it a useful tool for studying the physiological and pharmacological effects of these receptors. However, BIMU 8 has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the use of BIMU 8 in scientific research. One potential direction is the development of novel therapeutic agents based on the structure of BIMU 8 for the treatment of various disorders, including Alzheimer's disease and depression. Another direction is the investigation of the role of 5-HT4 receptors in the regulation of gastrointestinal motility and the potential use of BIMU 8 as a therapeutic agent for the treatment of gastrointestinal disorders. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the physiological and pharmacological effects of BIMU 8 and its potential therapeutic applications.
Synthesis Methods
The synthesis of BIMU 8 involves the reaction of 4-[(2-methyl-1H-imidazol-1-yl)methyl]aniline with phosgene followed by reaction with 4-[(2-methyl-1H-imidazol-1-yl)methyl]phenylamine. The resulting product is then purified using column chromatography to obtain pure BIMU 8.
Scientific Research Applications
BIMU 8 has been extensively used in scientific research to study the mechanism of action of various receptors, including serotonin receptors, dopamine receptors, and histamine receptors. BIMU 8 has been found to be a potent agonist of 5-HT4 receptors and has been used to study the physiological and pharmacological effects of these receptors.
properties
IUPAC Name |
1,3-bis[4-[(2-methylimidazol-1-yl)methyl]phenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N6O/c1-17-24-11-13-28(17)15-19-3-7-21(8-4-19)26-23(30)27-22-9-5-20(6-10-22)16-29-14-12-25-18(29)2/h3-14H,15-16H2,1-2H3,(H2,26,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGUZRIPVWITXPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN1CC2=CC=C(C=C2)NC(=O)NC3=CC=C(C=C3)CN4C=CN=C4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N'-bis{4-[(2-methyl-1H-imidazol-1-yl)methyl]phenyl}urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.